Cas no 2308468-29-1 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• CAS No: 2308468-29-1
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6038858
• PubChem ID: 165568195
• Update Time: 2025-06-10

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]hexanoic acid
• EN300-1581516
• 2308468-29-1

• Inchi： 1S/C26H32N2O6/c1-4-9-17(14-23(29)30)27-25(31)24(16(2)33-3)28-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22,24H,4,9,14-15H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)/t16?,17-,24?/m1/s1
• InChI Key： ACMNRASGFMFTIA-VTPMOLMCSA-N
• SMILES： O(C(NC(C(N[C@@H](CC(=O)O)CCC)=O)C(C)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic Acid (CAS No. 2308468-29-1)

The compound (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid, with the CAS number 2308468-29-1, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This molecule has garnered attention due to its unique structural features and potential therapeutic applications. Its complex name underscores the sophisticated chemical modifications and functional groups that contribute to its biological activity, making it a subject of intense research interest.

At the core of this compound's structure is the presence of a chiral center, specifically the (3R) configuration, which is critical for its biological efficacy. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. This group is widely recognized for its role in protecting amino groups during peptide coupling reactions, ensuring high fidelity in the synthesis of complex biomolecules.

The amide and methoxy functional groups in the molecule contribute to its solubility and stability, making it an attractive candidate for various pharmaceutical formulations. The butanamidohexanoic acid backbone provides a stable scaffold that can be modified further to tailor its pharmacokinetic properties. Such structural features are essential for optimizing drug delivery systems and ensuring target specificity.

Recent research has highlighted the potential of this compound in addressing various neurological disorders. Studies have demonstrated that molecules with similar structural motifs can interact with specific neurotransmitter receptors, modulating neural activity. The fluorene moiety, in particular, has been shown to enhance binding affinity and selectivity, which is crucial for developing drugs with minimal side effects.

In addition to its neurological applications, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid has shown promise in the treatment of inflammatory conditions. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound's ability to inhibit key inflammatory pathways has been explored in preclinical studies, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to facilitate the construction of its complex structure. These methods not only improve efficiency but also enhance reproducibility, which is essential for large-scale production.

One of the most intriguing aspects of this compound is its potential role in cancer therapy. Preliminary studies have indicated that it can induce apoptosis in certain cancer cell lines by disrupting critical signaling pathways. The ability to selectively target cancer cells while minimizing harm to healthy tissues is a significant goal in oncology research. Further investigation into its mechanism of action could lead to the development of novel anticancer drugs.

The pharmacokinetic properties of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid are also under scrutiny. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Studies have shown that modifications to the molecular structure can significantly impact these processes. For instance, optimizing solubility can enhance bioavailability, while metabolic stability can prolong half-life.

The role of computational chemistry in designing and optimizing this compound cannot be overstated. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities and resistance profiles, enabling researchers to make informed decisions about drug design modifications.

Future directions in research may involve exploring derivatives of this compound with enhanced properties. By systematically modifying functional groups or introducing new motifs, scientists can create a library of compounds with tailored biological activities. This approach has been successful in other areas of drug development and holds promise for (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid as well.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidohexanoic acid (CAS No. 2308468-29-1) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and promising biological activities make it a valuable asset in ongoing research efforts aimed at developing new treatments for neurological disorders, inflammation, and cancer.